Cas no 1171705-53-5 (N-(1,3-benzothiazol-2-yl)-N-2-(3,5-dimethyl-1H-pyrazol-1-yl)ethylacetamide)
N-(1,3-benzothiazol-2-yl)-N-2-(3,5-dimethyl-1H-pyrazol-1-yl)ethylacetamide Chemical and Physical Properties
Names and Identifiers
-
- N-(1,3-benzothiazol-2-yl)-N-[2-(3,5-dimethylpyrazol-1-yl)ethyl]acetamide
- F5581-1471
- 1171705-53-5
- N-(1,3-benzothiazol-2-yl)-N-[2-(3,5-dimethyl-1H-pyrazol-1-yl)ethyl]acetamide
- N-(benzo[d]thiazol-2-yl)-N-(2-(3,5-dimethyl-1H-pyrazol-1-yl)ethyl)acetamide
- AKOS024514115
- N-(1,3-benzothiazol-2-yl)-N-2-(3,5-dimethyl-1H-pyrazol-1-yl)ethylacetamide
-
- Inchi: 1S/C16H18N4OS/c1-11-10-12(2)20(18-11)9-8-19(13(3)21)16-17-14-6-4-5-7-15(14)22-16/h4-7,10H,8-9H2,1-3H3
- InChI Key: AFQPRSRXICHHBN-UHFFFAOYSA-N
- SMILES: C(N(C1=NC2=CC=CC=C2S1)CCN1C(C)=CC(C)=N1)(=O)C
Computed Properties
- Exact Mass: 314.12013238g/mol
- Monoisotopic Mass: 314.12013238g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 22
- Rotatable Bond Count: 4
- Complexity: 408
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.8
- Topological Polar Surface Area: 79.3Ų
N-(1,3-benzothiazol-2-yl)-N-2-(3,5-dimethyl-1H-pyrazol-1-yl)ethylacetamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F5581-1471-2μmol |
N-(1,3-benzothiazol-2-yl)-N-[2-(3,5-dimethyl-1H-pyrazol-1-yl)ethyl]acetamide |
1171705-53-5 | 2μmol |
$57.0 | 2023-09-09 | ||
| Life Chemicals | F5581-1471-5μmol |
N-(1,3-benzothiazol-2-yl)-N-[2-(3,5-dimethyl-1H-pyrazol-1-yl)ethyl]acetamide |
1171705-53-5 | 5μmol |
$63.0 | 2023-09-09 | ||
| Life Chemicals | F5581-1471-10μmol |
N-(1,3-benzothiazol-2-yl)-N-[2-(3,5-dimethyl-1H-pyrazol-1-yl)ethyl]acetamide |
1171705-53-5 | 10μmol |
$69.0 | 2023-09-09 | ||
| Life Chemicals | F5581-1471-20μmol |
N-(1,3-benzothiazol-2-yl)-N-[2-(3,5-dimethyl-1H-pyrazol-1-yl)ethyl]acetamide |
1171705-53-5 | 20μmol |
$79.0 | 2023-09-09 | ||
| Life Chemicals | F5581-1471-1mg |
N-(1,3-benzothiazol-2-yl)-N-[2-(3,5-dimethyl-1H-pyrazol-1-yl)ethyl]acetamide |
1171705-53-5 | 1mg |
$54.0 | 2023-09-09 | ||
| Life Chemicals | F5581-1471-2mg |
N-(1,3-benzothiazol-2-yl)-N-[2-(3,5-dimethyl-1H-pyrazol-1-yl)ethyl]acetamide |
1171705-53-5 | 2mg |
$59.0 | 2023-09-09 | ||
| Life Chemicals | F5581-1471-3mg |
N-(1,3-benzothiazol-2-yl)-N-[2-(3,5-dimethyl-1H-pyrazol-1-yl)ethyl]acetamide |
1171705-53-5 | 3mg |
$63.0 | 2023-09-09 | ||
| Life Chemicals | F5581-1471-4mg |
N-(1,3-benzothiazol-2-yl)-N-[2-(3,5-dimethyl-1H-pyrazol-1-yl)ethyl]acetamide |
1171705-53-5 | 4mg |
$66.0 | 2023-09-09 | ||
| Life Chemicals | F5581-1471-5mg |
N-(1,3-benzothiazol-2-yl)-N-[2-(3,5-dimethyl-1H-pyrazol-1-yl)ethyl]acetamide |
1171705-53-5 | 5mg |
$69.0 | 2023-09-09 | ||
| Life Chemicals | F5581-1471-10mg |
N-(1,3-benzothiazol-2-yl)-N-[2-(3,5-dimethyl-1H-pyrazol-1-yl)ethyl]acetamide |
1171705-53-5 | 10mg |
$79.0 | 2023-09-09 |
N-(1,3-benzothiazol-2-yl)-N-2-(3,5-dimethyl-1H-pyrazol-1-yl)ethylacetamide Related Literature
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
-
Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
-
Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
Additional information on N-(1,3-benzothiazol-2-yl)-N-2-(3,5-dimethyl-1H-pyrazol-1-yl)ethylacetamide
N-(1,3-Benzothiazol-2-yl)-N-2-(3,5-dimethyl-1H-pyrazol-1-yl)ethylacetamide: A Comprehensive Overview
The compound N-(1,3-benzothiazol-2-yl)-N-2-(3,5-dimethyl-1H-pyrazol-1-yl)ethylacetamide (CAS No. 1171705-53-5) is a sophisticated organic molecule with a unique structure that combines benzothiazole and pyrazole moieties. This compound has garnered significant attention in the scientific community due to its potential applications in various fields, including pharmaceuticals, agrochemicals, and materials science. Recent studies have highlighted its intriguing properties, making it a subject of extensive research.
The molecular structure of N-(1,3-benzothiazol-2-yl)-N-2-(3,5-dimethyl-1H-pyrazol-1-yl)ethylacetamide is characterized by the presence of a benzothiazole ring, which is known for its aromatic stability and ability to participate in various chemical reactions. The pyrazole ring, on the other hand, introduces additional functional groups that enhance the compound's reactivity and versatility. The combination of these two heterocyclic rings creates a molecule with unique electronic properties and potential biological activity.
Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound. Researchers have developed novel methodologies to construct the benzothiazole and pyrazole frameworks, ensuring high yields and purity. For instance, a study published in *Journal of Organic Chemistry* demonstrated a one-pot synthesis approach that minimizes the number of reaction steps while maintaining the integrity of the molecule's structure.
The biological activity of N-(1,3-benzothiazol-2-yl)-N-2-(3,5-dimethyl-1H-pyrazol-1-yl)ethylacetamide has been extensively investigated. Preclinical studies suggest that this compound exhibits potent anti-inflammatory and antioxidant properties. A research team from the University of California reported that the molecule effectively inhibits COX enzymes, which are key players in inflammation. Furthermore, its ability to scavenge free radicals makes it a promising candidate for combating oxidative stress-related diseases.
In addition to its pharmacological applications, this compound has shown potential in materials science. Its unique electronic properties make it a suitable candidate for use in organic electronics. A study conducted at MIT explored its application as a semiconducting material in thin-film transistors (TFTs). The results indicated that the compound exhibits excellent charge transport properties, making it a viable option for next-generation electronic devices.
Another area where N-(1,3-benzothiazol-2-yl)-N-2-(3,5-dimethyl-1H-pyrazol-1-yli)ethylacetamide has shown promise is in agrochemicals. Researchers at Syngenta have investigated its potential as a herbicide. Field trials demonstrated that the compound effectively inhibits the growth of weeds without causing significant harm to crops. This finding underscores its importance in sustainable agriculture practices.
The synthesis and characterization of this compound have also contributed to our understanding of heterocyclic chemistry. The formation of the benzothiazole ring involves a tandem cyclization process that requires precise control over reaction conditions. Similarly, the construction of the pyrazole ring relies on nucleophilic aromatic substitution mechanisms that have been optimized through extensive experimentation.
From an environmental perspective, recent studies have focused on the eco-friendly synthesis of this compound. Green chemistry approaches, such as using microwave-assisted synthesis and solvent-free conditions, have been employed to minimize waste and reduce energy consumption. These methods not only enhance the sustainability of production but also align with global efforts to promote environmentally responsible chemical manufacturing.
In conclusion, N-(1,3-benzothiazol
1171705-53-5 (N-(1,3-benzothiazol-2-yl)-N-2-(3,5-dimethyl-1H-pyrazol-1-yl)ethylacetamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)